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Introduction

A 779 is a selective and potent antagonist of the Mas receptor, a key component of the
protective arm of the renin-angiotensin system (RAS).[1] The Angiotensin-(1-7)/Mas receptor
axis is involved in various physiological processes in the central nervous system, including
cardiovascular regulation, neuroprotection, and modulation of neurotransmitter release.
Microinjection of A 779 into specific brain regions allows for the targeted investigation of the
role of the Mas receptor in these processes. These application notes provide detailed protocols
for the preparation and stereotaxic microinjection of A 779 into rodent brain tissue.

Data Presentation
A 779 Compound Information
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Property Value Reference

5-L-isoleucine-7-D-alanine-1-7-
Formal Name angiotensin I, trifluoroacetate [1]

salt

C39H60N12011 -

Molecular Formula XCF3COOH [1]
Molecular Weight 873.0 g/mol [1]
Purity =298% [1]
Form Crystalline solid [1]
Storage -20°C [1]
Stability 24 years at -20°C [1]

Solubility of A 779 (trifluoroacetate salt)

Solvent Approximate Solubility Reference
DMSO 33 mg/mL [1]
Dimethyl formamide 10 mg/mL [1]
PBS (pH 7.2) 1 mg/mL [1]

Recommended Microinjection Parameters (Rodent
Models)
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Parameter Recommendation Notes
o ) ) Ensure the final concentration
Artificial cerebrospinal fluid )
) ) ) of any organic solvent (e.qg.,
Vehicle (aCSF), sterile saline, or PBS

(pH 7.2)

DMSO) is minimal to avoid

physiological effects.[1][2]

Concentration Range

1-10 pg/pL

This is a suggested starting
range. Optimal concentration
should be determined through
dose-response studies for the
specific brain region and
behavioral/physiological

endpoint.

Injection Volume

100-500 nL per site

Smaller volumes are preferred
to minimize tissue

displacement and damage.[3]

Infusion Rate

100-200 nL/min

A slow infusion rate prevents

backflow and tissue damage.

Cannula Size

30-34 gauge

Smaller gauge needles cause

less tissue damage.

Experimental Protocols
Preparation of A 779 Injection Solution

Objective: To prepare a sterile A 779 solution for in vivo microinjection.

Materials:

Sterile microcentrifuge tubes

A 779 (trifluoroacetate salt)[1]

Dimethyl sulfoxide (DMSO), sterile

Sterile phosphate-buffered saline (PBS, pH 7.2) or artificial cerebrospinal fluid (aCSF)
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» \ortex mixer
 Sterile syringe filters (0.22 pm)
Procedure:
o Stock Solution Preparation (in DMSO):
o Due to its higher solubility, it is recommended to first dissolve A 779 in DMSO.[1]

o In a sterile microcentrifuge tube, dissolve A 779 in a minimal amount of sterile DMSO to
create a concentrated stock solution (e.g., 10 mg/mL).

o Vortex briefly to ensure complete dissolution.
o Working Solution Preparation (Dilution in Aqueous Buffer):

o Perform serial dilutions of the DMSO stock solution with sterile PBS (pH 7.2) or aCSF to
achieve the desired final concentration for injection.

o Important: The final concentration of DMSO in the working solution should be kept to a
minimum (ideally less than 1%) to avoid solvent-induced toxicity or off-target effects.[2]

o For example, to prepare a 1 ug/pL working solution from a 10 mg/mL stock, you would
perform a 1:10,000 dilution. To minimize the DMSO concentration, this should be done in
multiple dilution steps.

o Sterilization:

o Filter the final working solution through a sterile 0.22 um syringe filter into a new sterile
microcentrifuge tube.

e Storage:

o Itis recommended to prepare fresh aqueous solutions of A 779 daily.[1] If temporary
storage is necessary, keep the solution on ice and protected from light.

Stereotaxic Microinjection Protocol for Rodents
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Objective: To deliver A 779 accurately to a specific brain region in an anesthetized rodent. This
protocol provides a general framework; specific coordinates for the target brain region must be
obtained from a stereotaxic atlas (e.g., Paxinos and Franklin's The Mouse Brain in Stereotaxic
Coordinates).

Materials:
e Anesthesia machine with isoflurane
 Stereotaxic apparatus
e Heating pad to maintain body temperature
e Surgical tools (scalpel, scissors, forceps, hemostats, wound clips or sutures)
e Microinjection pump and syringe (e.g., Hamilton syringe)
« Internal cannula (injection needle) and guide cannula
e Dental cement
e Anchor screws
» Antiseptic solution (e.g., Betadine, 70% ethanol)
e Ophthalmic ointment
» Analgesics and antibiotics (as per institutional guidelines)
o Prepared sterile A 779 solution
Procedure:
e Animal Preparation:
o Anesthetize the animal using isoflurane (induction at 3-4%, maintenance at 1-2%).

o Confirm proper anesthetic depth by checking for the absence of a pedal withdrawal reflex.
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[e]

Shave the scalp and secure the animal in the stereotaxic frame.

(¢]

Apply ophthalmic ointment to the eyes to prevent drying.

[¢]

Clean the surgical area with antiseptic solution.

[¢]

Administer a local anesthetic to the scalp.

Surgical Procedure:
o Make a midline incision on the scalp to expose the skull.

o Use a cotton swab to clean and dry the skull surface, ensuring bregma and lambda are
visible.

o Level the skull by adjusting the incisor bar until the dorsal-ventral coordinates for bregma
and lambda are the same.

o Identify the coordinates for the target brain region from a stereotaxic atlas.
o Mark the injection site on the skull.

o Drill a small burr hole at the marked location, being careful not to damage the underlying
dura mater.

o If implanting a guide cannula for future injections, drill additional holes for anchor screws.
Microinjection:
o Load the microinjection syringe with the A 779 solution, ensuring there are no air bubbles.

o Lower the injection needle to the predetermined dorsal-ventral coordinate of the target
brain region.

o Infuse the A 779 solution at a slow, controlled rate (e.g., 100 nL/min).

o After the infusion is complete, leave the needle in place for an additional 5-10 minutes to
allow for diffusion and to prevent backflow upon retraction.
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o Slowly retract the injection needle.

o Closure and Post-operative Care:

o If a guide cannula was implanted, secure it with dental cement and anchor screws. Insert
a dummy cannula to keep the guide patent.

o Suture or apply wound clips to close the scalp incision.

o Administer post-operative analgesics and antibiotics as required by your institution's
animal care and use committee.

o Remove the animal from the stereotaxic frame and allow it to recover on a heating pad
until it is fully ambulatory.

o House the animal individually for the initial recovery period and monitor for any signs of
distress or infection.

Mandatory Visualizations
Signaling Pathway of the Mas Receptor

Activates

Blocks

AT779 (Antagonist) Nitric Oxide (NO)

Click to download full resolution via product page

Caption: Simplified signaling pathway of the Mas receptor.

Experimental Workflow for A 779 Microinjection
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Caption: Experimental workflow for A 779 microinjection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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